2,4-dimethoxy-N-(2-methylquinolin-8-yl)benzamide

• Molecular Formula: C19H18N2O3
• Molecular Weight: 322.4 g/mol
• IUPAC Name: 2,4-dimethoxy-N-(2-methylquinolin-8-yl)benzamide
• InChI: InChI=1S/C19H18N2O3/c1-12-7-8-13-5-4-6-16(18(13)20-12)21-19(22)15-10-9-14(23-2)11-17(15)24-3/h4-11H,1-3H3,(H,21,22)
• InChI Key: HBKLAZVVFAOLPQ-UHFFFAOYSA-N
• SMILES: CC1=NC2=C(C=CC=C2NC(=O)C3=C(C=C(C=C3)OC)OC)C=C1

Description

2,4-dimethoxy-N-(2-methylquinolin-8-yl)benzamide, commonly known as DMQX, is a chemical compound that has gained significant attention in the field of neuroscience. DMQX is a potent antagonist of the ionotropic glutamate receptor, which is a key player in the regulation of synaptic transmission and plasticity.

Mechanism of Action

DMQX acts as a competitive antagonist of the ionotropic glutamate receptor, specifically the AMPA subtype. It binds to the receptor and prevents the binding of glutamate, thereby blocking the influx of calcium ions into the cell. This results in the inhibition of synaptic transmission and synaptic plasticity.
Biochemical and Physiological Effects:
DMQX has been shown to have several biochemical and physiological effects. It has been shown to inhibit the induction of long-term potentiation (LTP), which is a key mechanism of synaptic plasticity. DMQX has also been shown to inhibit the induction of epileptiform activity in the hippocampus. Additionally, DMQX has been shown to have neuroprotective effects against excitotoxicity-induced cell death.

Advantages and Limitations for Lab Experiments

DMQX has several advantages for lab experiments. It is a potent and selective antagonist of the AMPA receptor, making it a valuable tool for investigating the role of glutamate receptors in various physiological and pathological processes. It is also relatively stable and easy to synthesize. However, DMQX has some limitations as well. It has a short half-life and is rapidly metabolized in vivo, which can limit its effectiveness in certain experiments.

Future Directions

There are several future directions for the use of DMQX in scientific research. One area of interest is the investigation of the role of glutamate receptors in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. DMQX could also be used to study the mechanisms of synaptic plasticity in different brain regions and in different developmental stages. Additionally, DMQX could be used in combination with other drugs to investigate potential therapeutic targets for neurological disorders.

Synthesis Methods

The synthesis of DMQX involves the reaction of 2-methylquinoline-8-carboxylic acid with thionyl chloride to yield 2-methylquinoline-8-yl chloride. The resulting compound is then reacted with 2,4-dimethoxybenzoyl chloride in the presence of triethylamine to yield DMQX. The purity of the compound can be verified using various analytical techniques such as NMR spectroscopy and HPLC.

Scientific Research Applications

DMQX has been extensively used in scientific research to investigate the role of glutamate receptors in various physiological and pathological processes. It has been used to study the mechanisms of synaptic transmission, synaptic plasticity, and neuronal excitability. DMQX has also been used to investigate the role of glutamate receptors in neurological disorders such as epilepsy, Parkinson's disease, and Alzheimer's disease.